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Compound of Interest

Compound Name: BDP-13176

Cat. No.: B15606656

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the binding characteristics and affinity of

BDP-13176 for its molecular target, fascin 1. The information presented herein is collated from

publicly available research and is intended to support further investigation and drug

development efforts.

Core Executive Summary
BDP-13176 is a potent small-molecule inhibitor of fascin 1, an actin-bundling protein implicated

in cancer metastasis.[1][2] Its mechanism of action involves direct binding to fascin 1, which in

turn disrupts the protein's ability to bundle filamentous actin (F-actin). This inhibition of actin

bundling is crucial for cell migration and invasion, making fascin 1 a compelling target for anti-

metastatic therapies.[2]

Quantitative Binding and Affinity Data
The binding affinity and functional potency of BDP-13176 have been characterized using

various biophysical and biochemical assays. The following tables summarize the key

quantitative data.
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Parameter Value Method Reference

Dissociation Constant

(Kd)
90 nM Not Specified [1]

Dissociation Constant

(Kd)
85 ± 0.02 nM

Surface Plasmon

Resonance (SPR)
[3]

Dissociation Constant

(Kd)
50 nM

Isothermal Titration

Calorimetry (ITC)
[3]

Functional Potency

Half Maximal

Inhibitory

Concentration (IC50)

240 nM Actin Bundling Assay [1][2]

Table 1: BDP-13176 Binding Affinity and Functional Potency for Fascin 1

Parameter Value Condition Reference

N (Stoichiometry) 1.05 ± 0.01

BDP-13176 (150 µM)

binding to Fascin (15

µM)

[3]

ΔH (Enthalpy) -2400 ± 200 cal mol⁻¹

BDP-13176 (150 µM)

binding to Fascin (15

µM)

[3]

ΔS (Entropy) -45.9 cal mol⁻¹ K⁻¹

BDP-13176 (150 µM)

binding to Fascin (15

µM)

[3]

Table 2: Thermodynamic Parameters of BDP-13176 Binding to Fascin 1 via Isothermal Titration

Calorimetry (ITC)

Mechanism of Action
Fascin 1 is a key protein in the formation of cell protrusions such as filopodia and invadopodia,

which are essential for cell motility.[2] It cross-links F-actin into tightly packed parallel bundles.
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BDP-13176 exerts its inhibitory effect by binding to a cleft between the β-trefoil domains 1 and

2 of fascin 1.[3] This binding directly blocks actin-binding site 2 (ABS2) and induces a

conformational change that also disrupts actin-binding site 1 (ABS1).[3] The ultimate result is

the inhibition of F-actin bundling, leading to a reduction in cancer cell migration and invasion.[2]
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Caption: BDP-13176 Mechanism of Action

Experimental Protocols
Detailed methodologies are crucial for the replication and extension of scientific findings. The

following sections outline the protocols used to determine the binding affinity and functional

potency of BDP-13176.
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Surface Plasmon Resonance (SPR)
SPR is a label-free technique used to measure real-time biomolecular interactions.

Immobilization: Recombinant (His8)2-fascin is immobilized on the sensor chip surface.

Binding: A multi-cycle kinetic analysis is performed by injecting various concentrations of

BDP-13176 over the chip surface.

Data Analysis: The resulting sensorgrams, which measure the change in refractive index

upon binding, are fitted to a 1:1 kinetic binding model to determine the association (ka) and

dissociation (kd) rate constants, from which the dissociation constant (Kd) is calculated (Kd =

kd/ka).[3]
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Caption: SPR Experimental Workflow

Isothermal Titration Calorimetry (ITC)
ITC directly measures the heat changes that occur upon molecular interactions, allowing for the

determination of binding affinity, stoichiometry, and thermodynamic parameters.

Sample Preparation: A solution of fascin (e.g., 15 µM) is placed in the sample cell, and a

solution of BDP-13176 (e.g., 150 µM) is loaded into the injection syringe.[3]

Titration: The BDP-13176 solution is titrated into the fascin solution in a series of small

injections.

Data Analysis: The heat released or absorbed during each injection is measured, generating

a titration thermogram.[3] This data is then integrated and fitted to a 1:1 binding model to

determine the binding constant (Ka, from which Kd is calculated), stoichiometry (N), and the

enthalpy (ΔH) and entropy (ΔS) of binding.[3] The first data point is typically removed from

the analysis.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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